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Introduction

The paralogous transcriptional coactivators CREB-binding protein (CBP) and p300 are crucial

for activating enhancer-mediated transcription.[1][2] These proteins act as scaffolds, interacting

with over 400 other proteins, and as enzymes through their lysine acetyltransferase (KAT)

domains, which are responsible for acetylating histones (like H3K27ac) and other transcription

factors.[1][2][3] This acetylation is a hallmark of active enhancers.[4] While small molecule

inhibitors targeting specific domains of p300/CBP exist, they cannot completely eliminate the

proteins' functions.[3][5]

dCBP-1 is a potent and selective heterobifunctional chemical degrader of p300/CBP.[1][3][6] It

functions as a Proteolysis Targeting Chimera (PROTAC), a molecule designed to bring a target

protein into proximity with an E3 ubiquitin ligase, leading to the target's ubiquitination and

subsequent degradation by the proteasome.[7][8] Specifically, dCBP-1 hijacks the E3 ubiquitin

ligase Cereblon (CRBN) to induce the rapid and efficient degradation of both p300 and CBP

proteins.[3][6][9] This makes dCBP-1 an invaluable tool for acutely studying the consequences

of complete p300/CBP loss on enhancer structure and function.[1][2]

Mechanism of Action

dCBP-1 is a chimeric molecule with two key binding moieties connected by a linker. One end

binds to the p300/CBP protein, while the other binds to the CRBN E3 ligase. This induced

proximity facilitates the transfer of ubiquitin from the E3 ligase complex to p300/CBP, marking
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them for degradation by the 26S proteasome. This process effectively eliminates both the

enzymatic and scaffolding functions of p300/CBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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